Cas no 2171800-98-7 (1-4-(aminomethyl)phenyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-4-(aminomethyl)phenyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 2171800-98-7
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6289398
• PubChem ID: 165857575
• Update Time: 2025-05-23

1-4-(aminomethyl)phenyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(aminomethyl)phenyl-3,5-dimethyl-1H-pyrazol-4-amine
• 2171800-98-7
• EN300-1650729
• 1-[4-(aminomethyl)phenyl]-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H16N4/c1-8-12(14)9(2)16(15-8)11-5-3-10(7-13)4-6-11/h3-6H,7,13-14H2,1-2H3
• InChI Key： AOYMLDBNCZOYQK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CC=2)C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.9Ų

Additional information on 1-4-(aminomethyl)phenyl-3,5-dimethyl-1H-pyrazol-4-amine

Exploring the Structural and Functional Properties of 1-(4-(Aminomethyl)phenyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine (CAS No. 2171800–98–7)

1-(4-(Aminomethyl)phenyl)-3,5-dimethyl-1H-pyrazol-4-amide, identified by its unique CAS number 2171800–98–7, represents a structurally intricate organic compound with potential applications in medicinal chemistry and pharmaceutical development. The molecule features a substituted pyrazole core—a five-membered ring containing two nitrogen atoms—functionalized with a para-substituted benzene ring bearing an amino group at the methyl position (C–CH₂NH₂). This structural motif is complemented by methyl groups at the 3 and 5 positions of the pyrazole ring and an amine substituent at the C–4 position. The combination of aromaticity, heterocyclic nitrogen atoms, and electron-donating methyl groups contributes to its unique physicochemical properties.

Recent advancements in heterocyclic chemistry highlight the significance of pyrazole derivatives in drug discovery. The pyrazole scaffold is widely utilized in pharmaceuticals due to its ability to modulate biological activity through interactions with protein targets such as kinases, G-protein-coupled receptors (GPCRs), and enzymes like cyclooxygenase (COX). The presence of an aminomethylphenyl group in this compound introduces additional hydrogen bonding capabilities and steric effects that may enhance binding affinity to specific receptors. For instance, studies on similar compounds have demonstrated that aromatic amines can act as hydrogen bond donors or acceptors in enzyme-substrate interactions, potentially improving metabolic stability or bioavailability.

Synthetic approaches to compounds like CAS No. 2171800–98–7 often involve multistep organic reactions. A plausible pathway begins with the condensation of a substituted hydrazine with a ketone or aldehyde to form the pyrazole core. Subsequent functionalization steps could introduce the para-substituted benzene ring via electrophilic aromatic substitution or coupling reactions such as Buchwald-Hartwig amination for C–N bond formation. The final amine substitution at C–4 might be achieved through nucleophilic attack on an activated pyrazole derivative. These methods align with modern green chemistry principles by minimizing byproduct formation and optimizing reaction yields.

In terms of biological activity, compounds containing both pyrazole and aromatic amine moieties have shown promise in anti-inflammatory and antitumor research. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that pyrazole-based molecules with similar substitution patterns exhibited selective inhibition of COX isoforms over other cyclooxygenase variants. The presence of methyl groups at positions 3 and 5 likely reduces ring strain while enhancing lipophilicity—a critical factor for cell membrane permeability. Additionally, the amine group at C–4 could participate in zwitterionic interactions within enzyme active sites or act as a proton donor/acceptor during catalytic cycles.

The pharmacokinetic profile of such compounds is another area of active investigation. Computational models predict that the molecular weight (~366 g/mol) falls within Lipinski’s Rule of Five criteria for oral bioavailability (molecular weight < 500 g/mol). However, solubility remains a challenge due to the hydrophobic nature of aromatic rings and methyl substituents. Strategies like salt formation with carboxylic acids or covalent attachment to hydrophilic polymers are being explored to improve aqueous solubility without compromising target specificity.

Beyond pharmaceutical applications, this compound’s structural features make it suitable for materials science research. Pyrazoles are known for their thermal stability and ability to form coordination complexes with metal ions—a property exploited in catalysis and sensor development. When combined with an aromatic amine moiety, these materials could exhibit enhanced electron transport characteristics useful in organic electronics or photovoltaics.

Ongoing research also focuses on understanding structure-property relationships through advanced analytical techniques such as X-ray crystallography and NMR spectroscopy. These methods provide atomic-level insights into conformational flexibility and intermolecular interactions critical for optimizing drug-like properties or material performance.

In conclusion, CAS No. 2171800–98–7 exemplifies how strategic molecular design can yield compounds with multifunctional potential across diverse scientific domains—from targeted therapeutics to smart materials—while adhering to rigorous synthetic protocols and leveraging cutting-edge characterization tools.